Cas no 1228957-04-7 (N-t-Butyl pyrrole-2-carboxamide)
1228957-04-7 structure
Product Name:N-t-Butyl pyrrole-2-carboxamide
CAS No:1228957-04-7
MF:C9H14N2O
MW:166.220262050629
MDL:MFCD16618952
CID:1037553
PubChem ID:53216858
Update Time:2025-04-20
N-t-Butyl pyrrole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(tert-Butyl)-1H-pyrrole-2-carboxamide
- N-tert-butyl-1H-pyrrole-2-carboxamide
- E77882
- N-t-Butyl-1H-pyrrole-2-carboxamide
- N-T-BUTYL PYRROLE-2-CARBOXAMIDE
- SB62464
- DB-352611
- 1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-
- MFCD16618952
- AKOS006228557
- DTXSID60681990
- BS-19537
- CS-0196609
- 1228957-04-7
- SCHEMBL161785
- N-t-Butyl pyrrole-2-carboxamide
-
- MDL: MFCD16618952
- Inchi: 1S/C9H14N2O/c1-9(2,3)11-8(12)7-5-4-6-10-7/h4-6,10H,1-3H3,(H,11,12)
- InChI Key: CWSXLMHGJDKOQK-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CN1)NC(C)(C)C
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 371.6±15.0 °C at 760 mmHg
- Flash Point: 178.6±20.4 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-t-Butyl pyrrole-2-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-t-Butyl pyrrole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006143-5g |
N-(tert-Butyl)-1H-pyrrole-2-carboxamide |
1228957-04-7 | 95% | 5g |
$400.00 | 2023-09-03 | |
| TRC | B694078-100mg |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694078-250mg |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 250mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B694078-500mg |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 500mg |
$ 184.00 | 2023-04-18 | ||
| TRC | B694078-1g |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 1g |
$ 259.00 | 2023-04-18 | ||
| Chemenu | CM197108-10g |
N-(tert-butyl)-1H-pyrrole-2-carboxamide |
1228957-04-7 | 95% | 10g |
$448 | 2021-08-05 | |
| Apollo Scientific | OR909327-1g |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 98% | 1g |
£148.00 | 2025-02-21 | |
| Apollo Scientific | OR909327-5g |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 98% | 5g |
£549.00 | 2025-02-21 | |
| abcr | AB272770-1 g |
N-t-Butyl pyrrole-2-carboxamide; 98% |
1228957-04-7 | 1g |
€212.00 | 2023-04-26 | ||
| Chemenu | CM197108-1g |
N-(tert-butyl)-1H-pyrrole-2-carboxamide |
1228957-04-7 | 95% | 1g |
$109 | 2023-03-07 |
N-t-Butyl pyrrole-2-carboxamide Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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